Cas no 642084-44-4 (Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-)

Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)- structure
642084-44-4 structure
Product Name:Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-
CAS No:642084-44-4
MF:C15H12BrN3O
MW:330.179282188416
CID:424692
PubChem ID:9996699
Update Time:2025-04-19

Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinamine, 3-bromo-5-(1-naphthalenylmethoxy)-
    • 3-bromo-5-(naphthalen-1-ylmethoxy)pyrazin-2-amine
    • 642084-44-4
    • DTXSID20433937
    • Inchi: 1S/C15H12BrN3O/c16-14-15(17)18-8-13(19-14)20-9-11-6-3-5-10-4-1-2-7-12(10)11/h1-8H,9H2,(H2,17,18)
    • InChI Key: JQXZAATVNPJMHC-UHFFFAOYSA-N
    • SMILES: BrC1=C(N)N=CC(=N1)OCC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 329.01646
  • Monoisotopic Mass: 329.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 61.03
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